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Compound of Interest

Compound Name: Caroverine Hydrochloride

Cat. No.: B1231882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of Caroverine Hydrochloride in a laboratory setting. Adherence to these procedures is critical

to minimize exposure risk and ensure a safe research environment.

Hazard Identification and Classification
Caroverine Hydrochloride is classified as acutely toxic if ingested. It is a white to slightly

yellow, fine solid powder.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2][3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE for the

quantity and procedure being performed. The following table outlines the recommended PPE

for handling Caroverine Hydrochloride powder.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a combination of a fit-tested

N95 dust mask, face shield,

and chemical splash goggles.

[1] - Disposable, solid-front

gown or lab coat with tight-

fitting cuffs. - Double-gloving

with powder-free nitrile or

neoprene gloves.[4] -

Disposable sleeves.

High risk of aerosolization and

inhalation of potent powder.

Full respiratory and facial

protection is essential to

prevent inhalation and mucous

membrane contact. Double-

gloving provides an additional

barrier against contamination.

[4]

Solution Preparation

- Work within a certified

chemical fume hood or other

ventilated enclosure. - Lab

coat or gown. - Safety glasses

with side shields or chemical

splash goggles. - Single pair of

chemical-resistant nitrile

gloves.

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.[4]

Engineering Controls
Ventilation: All procedures involving the handling of Caroverine Hydrochloride powder

should be performed in a certified chemical fume hood, a glove box, or another suitable

ventilated enclosure to minimize inhalation exposure.[4][5]

Safety Equipment: An approved and certified emergency eyewash station and safety shower

must be readily accessible in the laboratory where the material is handled.[6]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of Caroverine Hydrochloride from receipt to disposal.

4.1. Receiving and Storage
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Inspect: Upon receipt, inspect the container for any damage or leaks.

Label: Ensure the container is clearly labeled with the chemical name, hazard warnings, and

date of receipt.

Store: Store the container in a designated, secure, and well-ventilated area. Maintain storage

conditions as specified in the table below. Keep segregated from incompatible materials.[5]

[7]

Parameter Specification

Storage Temperature 2-8°C[1]

Storage Conditions
Keep in a cool, dry place. Protect from light and

moisture.[8][9]

Solubility
Insoluble in H₂O; Soluble in DMSO (>10

mg/mL).[1][8][10]

4.2. Weighing and Aliquoting (Powder)

Prepare Work Area: Decontaminate the work surface of the chemical fume hood or ventilated

enclosure. Prepare a spill kit and have it readily available.[4]

Don PPE: Put on the appropriate PPE as detailed in the table above for "Weighing and

Dispensing."

Weighing Procedure:

If the balance cannot be located inside the fume hood, tare a sealed container on the

balance first.

Transfer the sealed container to the fume hood.

Carefully add the Caroverine Hydrochloride powder to the container within the hood to

minimize dust generation.

Seal the container securely before removing it from the hood to weigh.[11]
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Post-Weighing: After weighing, decontaminate all equipment and the work surface.

4.3. Solution Preparation

Don PPE: Put on the appropriate PPE for "Solution Preparation."

Procedure: Conduct all solution preparation steps within a certified chemical fume hood. Add

solvent to the pre-weighed, sealed container of Caroverine Hydrochloride.

4.4. Decontamination

Work Surfaces and Equipment: At the end of each procedure, thoroughly decontaminate all

surfaces and equipment that may have come into contact with the compound.[12]

Decontamination Agent: Use a mild detergent and water solution or another appropriate

solvent that is compatible with the chemical and the surface material.[12]

Waste: All cleaning materials (e.g., disposable towels) are considered contaminated and

must be disposed of as hazardous waste.[12]

Disposal Plan
All waste materials contaminated with Caroverine Hydrochloride must be treated as

hazardous waste and disposed of in accordance with federal, state, and local regulations.[2]

[13][14]
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Waste Stream Disposal Procedure Rationale

Contaminated Solid Waste

(Gloves, gowns, disposable

labware, cleaning materials)

- Collect in a dedicated, clearly

labeled, sealed hazardous

waste container (e.g., a plastic

bag-lined pail).[15] - Do not

mix with other waste streams.

Prevents cross-contamination

and ensures proper handling

by waste management

personnel.

Unused/Expired Solid

Compound

- Dispose of in its original

container or a securely sealed

and labeled container. -

Manage as hazardous

pharmaceutical waste.

Ensures containment and

proper identification for

disposal.

Aqueous Waste (Solutions)

- Collect in a sealed, shatter-

resistant container. - Label

clearly with "Hazardous

Waste," the chemical name

("Caroverine Hydrochloride"),

and concentration.

Prevents release into the

environment and ensures

proper waste stream

management.

Emergency Procedures
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Situation Action

Skin Contact

Immediately rinse the affected skin thoroughly

with large amounts of water. Remove

contaminated clothing and shoes. Seek medical

attention.[16]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

with fingers. Remove contact lenses if present

and easy to do. Promptly seek medical

attention.[16]

Inhalation

Relocate to fresh air immediately. If breathing is

difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation. Seek medical

attention.[16]

Ingestion

Wash out the mouth with water if the person is

conscious. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[16]

Spill

For a small spill, use appropriate PPE and clean

up with inert absorbent material. Collect the

material in a sealed container for hazardous

waste disposal. For a large spill, evacuate the

area, restrict access, and contact the

institutional Environmental Health & Safety

(EHS) department.[6]

Workflow and Safety Diagram
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Caroverine Hydrochloride Handling Workflow
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Caption: Workflow for safe handling of Caroverine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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